![molecular formula C21H21FN6O B6182788 2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol CAS No. 1997320-33-8](/img/no-structure.png)
2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol
Overview
Description
2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol is a useful research compound. Its molecular formula is C21H21FN6O and its molecular weight is 392.4. The purity is usually 95%.
BenchChem offers high-quality 2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is a pyridazin-3-amine derivative, which is then coupled with a diazabicyclo[3.2.1]octane derivative to form the second intermediate. The final product is then formed by coupling the second intermediate with a phenol derivative.", "Starting Materials": [ "4-fluoropyridine", "2-bromo-6-nitrophenol", "2-aminopyridazine", "3,8-diazabicyclo[3.2.1]oct-3-ene", "ethyl 2-(bromomethyl)acrylate", "sodium hydride", "palladium on carbon", "hydrogen gas", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-6-nitrophenol by reacting 2-bromo-4-nitrophenol with sodium hydride in DMF.", "Step 2: Reduction of 2-bromo-6-nitrophenol to 2-amino-6-bromophenol using palladium on carbon and hydrogen gas.", "Step 3: Synthesis of 2-aminopyridazine by reacting 2-amino-6-bromophenol with ethyl 2-(bromomethyl)acrylate in the presence of sodium hydride.", "Step 4: Synthesis of diazabicyclo[3.2.1]octane derivative by reacting 3,8-diazabicyclo[3.2.1]oct-3-ene with acetic acid and sodium borohydride.", "Step 5: Synthesis of the second intermediate by coupling 2-aminopyridazine with the diazabicyclo[3.2.1]octane derivative using palladium on carbon.", "Step 6: Synthesis of the final product by coupling the second intermediate with 2-bromo-6-nitrophenol in the presence of sodium hydroxide and methanol.", "Step 7: Purification of the final product using water and recrystallization." ] } | |
CAS RN |
1997320-33-8 |
Product Name |
2-{6-amino-5-[8-(2-fluoropyridin-4-yl)-3,8-diazabicyclo[3.2.1]octan-3-yl]pyridazin-3-yl}phenol |
Molecular Formula |
C21H21FN6O |
Molecular Weight |
392.4 |
Purity |
0 |
Origin of Product |
United States |
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